REACTION_SMILES
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[Br-:1].[Br-:9].[Br:16][c:17]1[cH:18][c:19]([C:20](=[O:21])[N:22]([O:23][CH3:24])[CH3:25])[cH:26][cH:27][cH:28]1.[CH2:29]1[O:30][CH2:31][CH2:32][CH2:33]1.[F:10][C:11]([F:12])([F:13])[CH2:14][CH3:15].[F:3][C:4]([F:5])([F:6])[CH2:7][CH3:8].[Mg+2:2]>>[F:3][C:4]([F:5])([F:6])[CH2:7][CH2:8][C:20]([c:19]1[cH:18][c:17]([Br:16])[cH:28][cH:27][cH:26]1)=[O:21]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Br-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Br-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CON(C)C(=O)c1cccc(Br)c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Name
|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCC(F)(F)F
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Name
|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCC(F)(F)F
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Name
|
|
Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Mg+2]
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Name
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Type
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product
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Smiles
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O=C(CCC(F)(F)F)c1cccc(Br)c1
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |